Cas no 1378791-48-0 (3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid)

• Product Name: 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• CAS No: 1378791-48-0
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 5159890
• Update Time: 2025-05-27

3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid

• Inchi： 1S/C7H7NO4/c1-3-2-4(7(11)12)5(9)6(10)8-3/h2,9H,1H3,(H,8,10)(H,11,12)
• InChI Key： SGGMLHTWDRJTCW-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CC(C(O)=O)=C1O

Additional information on 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid

3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic Acid (CAS No. 1378791-48-0): An Overview

3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid (CAS No. 1378791-48-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid is characterized by a pyridine ring with specific functional groups attached. The presence of a hydroxyl group at the 3-position, a methyl group at the 6-position, and a carboxylic acid group at the 4-position, along with the 2-keto functionality, imparts distinct chemical and biological properties to this molecule. These features make it an attractive candidate for various research and development activities.

Recent studies have explored the potential of 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antioxidant. The hydroxyl group in the molecule can act as a scavenger for free radicals, thereby reducing oxidative stress. This property is particularly relevant in conditions where oxidative stress plays a significant role, such as neurodegenerative diseases and cardiovascular disorders. Preclinical studies have shown that 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid can protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

In addition to its anti-inflammatory and antioxidant properties, 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid has also been investigated for its antimicrobial activity. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable lead compound for the development of new antibiotics, especially in light of the growing problem of antibiotic resistance.

The pharmacokinetic properties of 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid have also been studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral medication. These properties make it suitable for further development into drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid in various therapeutic indications. Early results from phase I trials have shown promising safety profiles with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-Hydroxy-6-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid (CAS No. 1378791-48-0) is a multifaceted compound with significant potential in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for contributing to the advancement of medicinal chemistry and pharmaceutical science.